Cas no 2098089-67-7 (4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline)

• Product Name: 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline
• CAS No: 2098089-67-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5728536
• PubChem ID: 121202101
• Update Time: 2025-10-31

4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2098089-67-7
• F1907-5911
• 4-(3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridin-5-yl)aniline
• 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline
• AKOS026710280
• starbld0023685
• Benzenamine, 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-

• Inchi： 1S/C13H18N2O/c14-12-1-3-13(4-2-12)15-6-5-10-8-16-9-11(10)7-15/h1-4,10-11H,5-9,14H2
• InChI Key： VGPWAEKNWKIKCS-UHFFFAOYSA-N
• SMILES： O1CC2CN(C3C=CC(=CC=3)N)CCC2C1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 411.8±30.0 °C at 760 mmHg
• Flash Point: 202.9±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 7.76±0.10(Predicted)

4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline

Comprehensive Overview of 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline (CAS No. 2098089-67-7): Properties, Applications, and Research Insights

The compound 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline (CAS No. 2098089-67-7) is a specialized organic molecule gaining attention in pharmaceutical and material science research. Its unique structural features, including a fused furo[3,4-c]pyridine core and an aniline moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with current trends in small-molecule therapeutics and precision medicine.

From a chemical perspective, the hexahydrofuro[3,4-c]pyridine scaffold contributes to the compound’s stereochemical complexity, which is critical for interactions with biological targets. The presence of the aniline group further enhances its reactivity, enabling derivatization for structure-activity relationship (SAR) studies. This dual functionality has spurred interest in its use for developing kinase inhibitors and GPCR modulators, addressing high-demand areas like oncology and CNS disorders.

Recent publications highlight the role of CAS 2098089-67-7 in optimizing drug-like properties such as solubility and metabolic stability. For instance, its incorporation into proteolysis-targeting chimeras (PROTACs) has been investigated, reflecting the growing focus on targeted protein degradation technologies. These applications resonate with frequent search queries like "new drug scaffolds 2024" and "heterocyclic compounds in medicine," underscoring its relevance to cutting-edge research.

Synthetic routes to 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline often involve multi-step sequences, including reductive amination and cyclization strategies. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its purity and stereochemistry—key concerns for researchers sourcing this compound. Discussions on platforms like ScienceDirect and PubMed frequently emphasize the need for reliable high-purity building blocks, positioning this molecule as a valuable candidate.

Beyond pharmaceuticals, CAS 2098089-67-7 has potential in materials science, particularly in designing photoactive polymers and ligands for catalysis. Its electron-rich aromatic system could facilitate applications in organic electronics, a field with rising interest due to sustainable technology demands. This aligns with trending searches such as "organic semiconductors 2024" and "green chemistry innovations."

In summary, 4-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline exemplifies the intersection of synthetic chemistry and applied research. Its adaptability across drug discovery and material engineering ensures continued relevance, while its structural novelty addresses persistent challenges in molecular design. As industries prioritize AI-driven drug discovery and sustainable materials, this compound is poised to remain a focal point in scientific literature and commercial applications.